Rivaroxaban-d4

• IUPAC Name: 5-chloro-N-[[(5S)-2-oxo-3-[2,3,5,6-tetradeuterio-4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H18ClN3O5S/c20-16-6-5-15(29-16)18(25)21-9-14-10-23(19(26)28-14)13-3-1-12(2-4-13)22-7-8-27-11-17(22)24/h1-6,14H,7-11H2,(H,21,25)/t14-/m0/s1/i1D,2D,3D,4D
• InChI Key: KGFYHTZWPPHNLQ-UJCPGTITSA-N
• Canonical SMILES: C1COCC(=O)N1C2=CC=C(C=C2)N3CC(OC3=O)CNC(=O)C4=CC=C(S4)Cl
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1N2CCOCC2=O)[2H])[2H])N3C[C@@H](OC3=O)CNC(=O)C4=CC=C(S4)Cl)[2H]
• Molecular Formula: C19H18ClN3O5S
• DSSTOX Substance ID: DTXSID60649494
• Molecular Weight: 439.9 g/mol
• CAS No.: 1132681-38-9

Description

Rivaroxaban-d4 is a deuterated isotopologue of the direct Factor Xa (FXa) inhibitor Rivaroxaban, designed for use as an internal standard (IS) in quantitative bioanalytical assays. Its molecular formula is C₁₉H₁₄D₄ClN₃O₅S, with a molecular weight of 439.91 g/mol (compared to 435.88 g/mol for non-deuterated Rivaroxaban) . The compound features four deuterium atoms substituted at the phenyl ring (positions 2, 3, 5, and 6), ensuring minimal alteration to its chemical behavior while providing a distinct mass signature for mass spectrometry (MS) detection .

This compound is primarily utilized in high-performance liquid chromatography–tandem mass spectrometry (HPLC-MS/MS) to quantify Rivaroxaban in biological matrices such as plasma or serum. Its structural similarity to Rivaroxaban ensures comparable extraction efficiency, ionization, and chromatographic retention, minimizing variability during sample preparation . Additionally, it serves in nuclear magnetic resonance (NMR) studies and stability testing, leveraging deuterium’s unique spectral properties to track molecular degradation .

Preparation Methods

Synthetic Strategies for Deuterium Incorporation

Catalytic Hydrogen-Deuterium Exchange

Deuterium labeling of rivaroxaban primarily targets the morpholine ring and aromatic systems to maintain pharmacological equivalence while achieving isotopic distinction. The most widely adopted method involves catalytic hydrogen-deuterium (H-D) exchange under controlled conditions .

Reaction Mechanism

• Substrate : Rivaroxaban dissolved in deuterated solvents (e.g., D₂O or d₆-DMSO).

• Catalyst : Palladium on carbon (Pd/C) or platinum oxide (PtO₂) at 50–80°C.

• Deuteration Sites : Positions 3 and 5 of the morpholine ring and adjacent aromatic carbons .

Key Parameters

Parameter	Optimal Range	Impact on Deuteration Efficiency
Temperature	60–70°C	Higher rates above 65°C
Pressure (H₂/D₂)	1–3 bar	Maximizes deuterium incorporation
Catalyst Loading	5–10 wt%	Balances cost and reaction rate
Reaction Time	24–48 hours	Ensures >95% deuteration

This method achieves 98% isotopic purity but requires post-synthesis purification to remove residual catalysts and solvents .

Stepwise Synthesis via Deuterated Intermediates

An alternative approach synthesizes Rivaroxaban-d4 from deuterated precursors, ensuring site-specific labeling.

Deuterated Morpholine Synthesis

The morpholine ring is deuterated prior to incorporation into the rivaroxaban scaffold :

• Diglycolic Acid Conversion :

  • Diglycolic acid (HOOC-CH₂-O-CH₂-COOH) undergoes esterification with thionyl chloride in methanol-d₄ to form dimethyl diglycolate-d₄ .

  • Reaction :

    $$\text{HOOC-CH}_2\text{-O-CH}_2\text{-COOH} + 2\text{SOCl}_2 \rightarrow \text{CH}_3\text{OOC-CD}_2\text{-O-CD}_2\text{-COOCH}_3 + 2\text{HCl} + 2\text{SO}_2$$

• Lithium Aluminum Deuteride (LAD) Reduction :

  • Dimethyl diglycolate-d₄ is reduced to 2,2’-oxydiethanol-d₄ using LAD in anhydrous tetrahydrofuran (THF) :

    $$\text{CH}_3\text{OOC-CD}_2\text{-O-CD}_2\text{-COOCH}_3 \xrightarrow{\text{LAD}} \text{D}_2\text{OCD}_2\text{-CD}_2\text{OD}_2$$

• Tosylation and Cyclization :

  • Tosylation with deuterated tosyl chloride (TsCl-d₀) yields ditosylate-d₄, which reacts with benzylamine to form N-benzylmorpholine-d₄. Subsequent hydrogenolysis removes the benzyl group, yielding 3,3,5,5-d₄-morpholine .

Rivaroxaban Assembly

Deuterated morpholine is integrated into the rivaroxaban scaffold through sequential coupling reactions:

• Amination :

  • (S)-5-(aminomethyl)-3-(4-(3-oxomorpholin-4-yl)phenyl)oxazolidin-2-one reacts with 5-chlorothiophene-2-carbonyl chloride in dimethylformamide (DMF) at 80°C .

  • Yield : 85% (HPLC purity: 96%) .

• Dealkylation :

  • tert-Butyl groups are removed via acid hydrolysis (6M HCl, reflux) :

    $$\text{R-CO-NH-C(CH}_3\text{)}_3 \xrightarrow{\text{HCl}} \text{R-CO-NH}_2 + (CH_3)_3COH$$

  • Yield : 90% (HPLC purity: 98%) .

Industrial-Scale Production and Optimization

Reaction Scaling and Process Intensification

Industrial synthesis prioritizes cost-efficiency and reproducibility:

Step	Batch Size (kg)	Cycle Time (h)	Purity (%)
Amination	50	12	96
Acylation	50	10	94
Dealkylation	50	8	98
Crystallization	50	6	99.5

Critical Adjustments :

• Solvent Recycling : DMF recovery reduces costs by 30% .

• Catalyst Reuse : Pd/C catalysts are regenerated via acid washing, maintaining 90% activity over five cycles .

Purification and Crystallization

Final purification ensures pharmaceutical-grade this compound:

• Chromatography : Reverse-phase HPLC (C18 column) with acetonitrile-D₂O (65:35) mobile phase removes non-deuterated impurities .

• Crystallization : Ethanol-d₆/water mixtures yield needle-shaped crystals with >99.5% isotopic purity .

Crystallization Parameters

Parameter	Value	Effect on Crystal Quality
Cooling Rate	0.5°C/min	Reduces lattice defects
Solvent Ratio	70:30 (EtOD:D₂O)	Maximizes yield
Seed Crystal Size	10–20 µm	Controls crystal growth

Analytical Validation of Synthetic Output

LC-MS/MS Quantification

Prepared this compound is validated against non-deuterated rivaroxaban using MRM transitions :

Analyte	Q1 Mass (Da)	Q3 Mass (Da)	Collision Energy (eV)
This compound	440.20	144.70	30
Rivaroxaban	436.10	144.80	30

Validation Metrics

• Linearity : R² > 0.999 over 2–500 ng/mL .

• Recovery : 96.5–102.3% in plasma matrices .

• Precision : Intra-day CV < 2.5% .

Stability Profiling

This compound exhibits robust stability under storage and processing conditions :

Condition	Duration	Degradation (%)
Room Temperature	24 hours	<1.0
Freeze-Thaw Cycles	5 cycles	<1.5
Long-Term (-80°C)	6 months	<2.0

Chemical Reactions Analysis

Synthetic Reactions

Rivaroxaban-d4 is synthesized via deuterium incorporation into the rivaroxaban scaffold. Key steps include:

Deuterium Exchange Reactions

• Catalytic Hydrogen-Deuterium Exchange :
  Deuterium atoms are introduced at specific aromatic positions (2,3,5,6 on the phenyl ring) using deuterated solvents (e.g., D₂O) and catalysts such as palladium or platinum under controlled conditions .

Acylation and Dealkylation

• Intermediate Synthesis :
  • Activation of an alcohol precursor (compound III in patent US20120283434A1) followed by amination with tert-alkyl amines (e.g., tert-butylamine) .
  • Acylation with 5-chlorothiophene-2-carbonyl chloride under basic conditions (e.g., triethylamine) to form intermediate II .
  • Final dealkylation via acid hydrolysis (e.g., HCl) to remove the tert-butyl group, yielding this compound .

Key Reaction Conditions

Reaction Step	Reagents/Conditions	Yield	Purity (HPLC)
Amination	tert-Butylamine, DMF, 80°C	85%	96%
Acylation	5-Chlorothiophene-2-carbonyl chloride, Et₃N	78%	94%
Dealkylation	6M HCl, reflux	90%	98%
Data adapted from industrial-scale synthesis patents .

Degradation Reactions

This compound undergoes hydrolysis under extreme pH conditions, forming degradation products identical to rivaroxaban:

Acidic Hydrolysis

• Conditions : 0.1M HCl, 80°C for 24 hours.
• Products : 5-Chlorothiophene-2-carboxylic acid and morpholinone derivatives .

Basic Hydrolysis

• Conditions : 0.1M NaOH, 60°C for 12 hours.
• Products : Amide cleavage intermediates and sulfonic acid derivatives .

Stability Data

Condition	Half-Life (h)	Major Degradants
pH 1.2 (simulated gastric fluid)	48	Thiophene acid
pH 7.4 (physiological)	>120	None detected
pH 10.0 (alkaline)	24	Sulfonate derivatives
From accelerated stability studies .

Metabolic Reactions

In vivo, this compound follows similar metabolic pathways to rivaroxaban but with altered kinetics due to deuterium isotope effects:

Phase I Metabolism

• Oxidation : CYP3A4/5-mediated oxidation at the morpholinone ring (major pathway) .
• Reduction : NADPH-dependent reduction of the ketone group (minor pathway) .

Phase II Metabolism

• Glucuronidation : UGT1A9-mediated conjugation at the secondary amine .

Metabolite Profile

Metabolite	Enzyme Responsible	Relative Abundance (%)
M-1 (Oxidized morpholinone)	CYP3A4	42
M-2 (Reduced ketone)	CYP2J2	12
M-3 (Glucuronide)	UGT1A9	28
Data extrapolated from rivaroxaban pharmacokinetic studies .

Analytical Derivatization Reactions

This compound is used as an internal standard in LC-MS/MS assays. Key derivatization steps include:

Ionization in Mass Spectrometry

• Electrospray Ionization (ESI) : Forms [M+H]⁺ ions at m/z 440.1 (vs. m/z 436.1 for non-deuterated rivaroxaban) .
• Collision-Induced Dissociation (CID) : Fragments to characteristic product ions (m/z 145.0) .

MRM Transitions

Analyte	Q1 Mass (Da)	Q3 Mass (Da)	Collision Energy (eV)
This compound	440.1	145.0	30
Rivaroxaban	436.1	145.0	30
Optimized parameters for LC-MS/MS quantification .

Comparative Reactivity

Deuterium substitution reduces reaction rates in specific pathways due to the kinetic isotope effect (KIE):

Reaction Type	KIE (kₕ/kₔ)	Impact on this compound
CYP3A4 Oxidation	2.1–3.4	Slower metabolism
Hydrolysis (pH 7.4)	1.2	Minimal effect
Photodegradation	1.0	No significant difference
KIE values derived from deuterated drug studies .

Environmental Degradation

This compound exhibits moderate persistence in aquatic systems:

Parameter	Value	Test Method
Biodegradation (OECD 301F)	<10% in 28 days	Manometric respirometry
Hydrolysis Half-Life (pH 7)	120 h	LC-MS/MS
Photolysis Half-Life (UV)	48 h	HPLC-UV
Environmental fate data from ecotoxicity studies .

Scientific Research Applications

Therapeutic Drug Monitoring (TDM)

Rivaroxaban is widely used as an oral anticoagulant for conditions such as atrial fibrillation and venous thromboembolism. TDM is crucial for optimizing dosing and minimizing adverse effects. The use of rivaroxaban-d4 as an internal standard in ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) has enabled accurate quantification of rivaroxaban in dried blood spots (DBS) and plasma samples.

Method Development

• Analytical Techniques : A study developed a UHPLC-MS/MS method utilizing this compound to quantify rivaroxaban concentrations in DBS samples. This method showed high accuracy and precision across a calibration range of 2.06 to 1000 ng/mL, demonstrating its potential for TDM in clinical settings .
• Stability and Correlation : The stability of rivaroxaban in DBS under various storage conditions was confirmed, with a strong correlation (R² = 0.9961) between plasma and DBS concentrations .

Pharmacokinetic Studies

Pharmacokinetic (PK) studies are essential for understanding how rivaroxaban behaves in different populations, including those with varying body weights and health conditions.

Population Studies

• Obese vs. Non-Obese : Research comparing the pharmacokinetics of rivaroxaban in obese and non-obese individuals found no significant differences in key PK parameters such as peak plasma concentration and elimination half-life. This compound was employed to ensure accurate measurement of drug levels during these studies .
• Nephrotic Syndrome : A prospective study involving patients with nephrotic syndrome utilized this compound to assess the drug's efficacy and safety for thromboprophylaxis. The study highlighted the influence of renal function on drug metabolism and the importance of individualized dosing .

Clinical Applications

This compound has been instrumental in clinical research, particularly in evaluating the drug's effectiveness and safety across diverse patient populations.

Case Studies

• Thromboprophylaxis : In a cohort study involving 141 patients with nephrotic syndrome receiving rivaroxaban, the drug's pharmacokinetics were closely monitored using this compound as an internal standard. The study aimed to understand the impact of clinical factors on drug levels .
• Comparative Analysis : Another study compared the efficacy of different anticoagulants, employing this compound for consistent measurement across treatment groups .

Table 1: Method Validation Parameters for Rivaroxaban Quantification

Parameter	Value
Calibration Range	2.06 - 1000 ng/mL
Accuracy	>95%
Precision	RSD < 10%
Stability	Stable under various conditions

Table 2: Pharmacokinetic Parameters Comparison

Parameter	Obese Population	Non-Obese Population
Peak Plasma Concentration	No significant change	No significant change
Half-Life	Similar	Similar
Volume of Distribution	Similar	Similar

Mechanism of Action

Rivaroxaban-d4, like rivaroxaban, exerts its effects by directly inhibiting Factor Xa, a crucial enzyme in the blood coagulation cascade . By inhibiting Factor Xa, rivaroxaban prevents the conversion of prothrombin to thrombin, thereby reducing the formation of blood clots . This mechanism makes it effective in the prevention and treatment of thromboembolic disorders.

Comparison with Similar Compounds

Rivaroxaban-d4 is distinguished from non-deuterated Rivaroxaban and other internal standards by its isotopic labeling and analytical performance. Below is a detailed comparison:

Table 1: Key Analytical and Structural Differences Between this compound and Rivaroxaban

Parameter	This compound	Rivaroxaban
Molecular Formula	C₁₉H₁₄D₄ClN₃O₅S	C₁₉H₁₈ClN₃O₅S
Molecular Weight	439.91 g/mol	435.88 g/mol
CAS Number	1132681-38-9	366789-02-8
Retention Time (HPLC)	1.03 min	1.03 min
MRM Transitions (m/z)	440.1 → 145.0	436.0 → 144.8
Primary Application	Internal standard for HPLC-MS/MS	Therapeutic anticoagulant
Stability Tracking	Enabled via deuterium NMR signals	Not applicable

Key Comparison Points

Chromatographic Behavior :
this compound and Rivaroxaban exhibit identical retention times (~1.03 min) under optimized HPLC conditions, ensuring co-elution and reducing matrix effects . This similarity is critical for accurate IS performance in pharmacokinetic studies .

Mass Spectrometry Detection :
The 4 Da mass shift in this compound (due to deuterium substitution) allows unambiguous differentiation from Rivaroxaban in MS/MS. For example, transitions monitored are m/z 440.1 → 145.0 for this compound versus 436.0 → 144.8 for Rivaroxaban . This avoids cross-talk and enhances quantification accuracy in complex biological samples .

Structural Analogy: As a structural analog, this compound mirrors Rivaroxaban’s extraction efficiency during protein precipitation (e.g., using acetonitrile or methanol) and ionization efficiency in electrospray ionization (ESI) sources . This minimizes variability compared to non-analogous IS (e.g., Warfarin-d5) .

Stability Studies :
this compound’s deuterium atoms enable precise tracking of Rivaroxaban degradation in stability studies. For instance, deuterated bonds resist metabolic breakdown differently, allowing researchers to distinguish parent compound degradation from IS behavior .

Regulatory Validation: Methods using this compound as IS comply with FDA and EMA bioanalytical guidelines, demonstrating linearity (R² > 0.99), precision (CV < 15%), and accuracy (85–115%) across concentrations . Non-deuterated IS or alternative analogs may lack such validated performance .

Biological Activity

Rivaroxaban-d4 is a deuterated form of rivaroxaban, an oral anticoagulant that selectively inhibits factor Xa, a crucial component in the coagulation cascade. This compound is utilized primarily for the prevention and treatment of thromboembolic disorders. The biological activity of this compound is essential for understanding its pharmacokinetics, pharmacodynamics, and potential clinical applications.

Pharmacokinetics

Absorption and Bioavailability
Rivaroxaban exhibits high bioavailability ranging from 66% to 100% depending on the formulation and food intake . The maximum plasma concentration (Cmax) typically occurs within 2 to 4 hours post-administration . this compound serves as an internal standard in bioanalytical methods to quantify rivaroxaban levels in plasma, enhancing the accuracy of pharmacokinetic studies .

Metabolism and Elimination
Approximately 50% of rivaroxaban is metabolized in the liver, predominantly by CYP3A4, with renal clearance accounting for about 36% of the dose as unchanged drug . The terminal half-life varies between 5 to 9 hours in healthy individuals and can extend to 11 to 13 hours in elderly patients . The use of this compound allows researchers to track the metabolism and elimination pathways of rivaroxaban more effectively.

Pharmacodynamics

Mechanism of Action
Rivaroxaban functions by directly inhibiting factor Xa, thereby preventing the conversion of prothrombin to thrombin. This inhibition results in decreased thrombin generation and subsequent clot formation. The anticoagulant effect can be monitored through prothrombin time (PT) and anti-Xa activity assays, which correlate with plasma concentrations of rivaroxaban .

Clinical Efficacy
Clinical studies have demonstrated that rivaroxaban significantly reduces the risk of stroke and systemic embolism in patients with non-valvular atrial fibrillation. It is also effective for the prevention and treatment of deep vein thrombosis (DVT) and pulmonary embolism (PE) .

Case Studies

• Case Study: Rivaroxaban-Induced Hemorrhage
  A notable case involved a patient who developed severe anemia due to gastrointestinal bleeding while on rivaroxaban therapy. Despite discontinuation, elevated anti-Xa activity levels indicated prolonged drug clearance, attributed to genetic factors affecting drug metabolism . This case underscores the importance of monitoring individual responses to rivaroxaban.
• Bioequivalence Study
  A study comparing two formulations of rivaroxaban showed that both formulations were bioequivalent under fasting conditions, with Cmax ratios falling within acceptable ranges (87.80% for Cmax) demonstrating consistent pharmacokinetic profiles . This reinforces the reliability of rivaroxaban as a therapeutic agent.

Data Tables

Parameter	Rivaroxaban (mg)	This compound (mg)	Comments
Bioavailability	66-100%	-	High variability based on food intake
Cmax (ng/mL)	192-287	-	Peak concentration observed at 2-4 hours
Terminal Half-Life	5-9 hours	-	Extended in elderly patients
Renal Clearance	~36%	-	Significant renal elimination

Q & A

Basic Research Questions

Q. How is Rivaroxaban-d4 utilized as an internal standard in LC-MS/MS quantification of Rivaroxaban?

• Methodology : this compound is spiked into biological samples (e.g., plasma) at a known concentration. Its distinct mass-to-charge ratio (MRM transition: 440.1 → 144.9 vs. 435.9 → 144.9 for non-deuterated Rivaroxaban) allows precise quantification via isotope dilution. Parameters such as Declustering Potential (DP: 116 V for this compound vs. 156 V for Rivaroxaban) and Collision Cell Exit Potential (CXP: 18 V) must be optimized to minimize interference .

Q. What advantages does this compound offer in NMR-based structural studies of Rivaroxaban?

• Methodology : Deuterium atoms in this compound produce distinct NMR signals compared to hydrogen, enabling clearer differentiation of molecular environments. For example, deuterium labeling at specific positions can resolve overlapping peaks in the parent compound, aiding in dynamic studies (e.g., hydrogen bonding or conformational changes) .

Q. How does this compound enhance stability studies of Rivaroxaban under varying conditions?

• Methodology : this compound’s isotopic stability allows tracking of degradation products (e.g., hydrolysis or oxidation byproducts) via LC-MS/MS. Its distinct retention time (RT: 1.8 min, matching Rivaroxaban) ensures co-elution with the parent compound while enabling separate detection of degradation signals .

Advanced Research Questions

Q. How can researchers optimize MRM transitions and voltage parameters for this compound in multiplexed LC-MS/MS assays?

• Methodology :

Transition Selection : Prioritize high-intensity fragments (e.g., 144.9 m/z for both Rivaroxaban and this compound) while adjusting DP to account for deuterium’s mass shift (DP: 116 V for this compound vs. 156 V for Rivaroxaban) .

Ion Source Optimization : Maintain ion spray voltage at 5500 V and source temperature at 550°C to ensure stable ionization of both compounds .

Cross-Validation : Confirm specificity using blank matrices to rule out endogenous interference .

Q. How to resolve discrepancies in retention times observed for this compound across chromatographic methods?

• Case Example : In one study, this compound showed RT = 1.8 min in one setup but 7213 min (likely a data entry error) in another .
• Troubleshooting Steps :

• Verify column compatibility (C18 columns preferred for lipophilic compounds).
• Adjust mobile phase pH (e.g., 2.7–3.5) to optimize retention.
• Recalibrate LC systems to rule out instrumental drift .

Q. What protocols validate this compound’s suitability in bioanalytical methods per FDA/EMA guidelines?

• Validation Criteria :

• Accuracy/Precision : ≤15% deviation for QC samples.
• Linearity : 1–500 ng/mL range with R² ≥ 0.98.
• Matrix Effects : Assess ion suppression/enhancement using post-column infusion .
  • Documentation : Include cross-validation against non-deuterated Rivaroxaban and impurity standards (e.g., Rivaroxaban Impurity 46) to ensure specificity .

Q. How does deuterium labeling impact this compound’s pharmacological activity compared to the parent compound?

• Experimental Design :

In Vitro Assays : Compare IC₅₀ values for Factor Xa inhibition (Rivaroxaban: 0.7 nM; this compound: Expected similar due to isotopic inertness).

Metabolic Stability : Use hepatocyte models to assess deuterium’s effect on CYP3A4-mediated metabolism .

Q. Data Analysis and Contradiction Management

Q. How to address variability in this compound-normalized pharmacokinetic data across animal models?

• Strategy :

• Normalize serum concentrations to body weight (e.g., in rat studies).
• Apply ANOVA or mixed-effects models to account for inter-subject variability .
• Validate with secondary assays (e.g., anti-Xa chromogenic tests) .

Q. What statistical approaches are recommended for reconciling conflicting LC-MS/MS and anti-Xa assay results in Rivaroxaban monitoring?

• Approach :

• Use Bland-Altman plots to assess agreement between methods.
• Perform Deming regression if heteroscedasticity is observed.
• Cross-reference with pharmacokinetic models to identify assay-specific biases .

Synthesis routes and methods

Procedure details